Cas no 1248952-09-1 ((1-methanesulfonylpyrrolidin-3-yl)methanamine)

• Product name: (1-methanesulfonylpyrrolidin-3-yl)methanamine
• CAS No: 1248952-09-1
• MF: C₆H₁₄N₂O₂S
• Molecular Weight: 178.25256
• CID: 1103089
• PubChem ID: 62062682

(1-methanesulfonylpyrrolidin-3-yl)methanamine Properties

Names and Identifiers

• 1-(methylsulfonyl)-3-Pyrrolidinemethanamine
• (1-methanesulfonylpyrrolidin-3-yl)methanamine
• EN300-148703
• SCHEMBL1700144
• AKOS011340366
• CHEMBL4525825
• 1248952-09-1
• DA-30600
• 1-[1-(methylsulfonyl)pyrrolidin-3-yl]methanamine
• (1-(methylsulfonyl)pyrrolidin-3-yl)methanamine
• CS-0286387
• LQERHHJDFKVWEH-UHFFFAOYSA-N

• Inchi： InChI=1S/C6H14N2O2S/c1-11(9,10)8-3-2-6(4-7)5-8/h6H,2-5,7H2,1H3
• InChIKey： LQERHHJDFKVWEH-UHFFFAOYSA-N
• SMILES： CS(=O)(=O)N1CCC(C1)CN

Computed Properties

• 精确分子量: 178.078
• 同位素质量: 178.078
• Isotope Atom Count: 0
• 氢键供体数量: 1
• 氢键受体数量: 4
• 重原子数量: 11
• 可旋转化学键数量: 2
• 复杂度: 219
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 1
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 71.8A^2
• XLogP3: -1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides